Cas no 1260897-33-3 (Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate)

• Product Name: Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate
• CAS No: 1260897-33-3
• MF: C₁₂H₁₀BrClN₂O₂
• MW: 329.577001094818
• CID: 1081832
• PubChem ID: 71748506
• Update Time: 2025-06-23

Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate
• 1260897-33-3
• Ethyl (6-bromo-4-chloroquinazolin-2-yl)acetate
• DTXSID90857606
• Ethyl2-(6-bromo-4-chloroquinazolin-2-yl)acetate

• Inchi： 1S/C12H10BrClN2O2/c1-2-18-11(17)6-10-15-9-4-3-7(13)5-8(9)12(14)16-10/h3-5H,2,6H2,1H3
• InChI Key： LRWSHASQQLNCJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(N=C(CC(=O)OCC)N=2)Cl

Computed Properties

• Exact Mass: 327.96142g/mol
• Monoisotopic Mass: 327.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate

Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate (CAS No. 1260897-33-3): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate (CAS No. 1260897-33-3) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate consists of a quinazoline core substituted with a bromine atom at the 6-position and a chlorine atom at the 4-position, along with an ethyl acetate group attached to the 2-position. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, making it an interesting candidate for various medicinal applications.

Recent studies have highlighted the potential of Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate in cancer therapy. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antitumor properties, Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate has also shown promise in the treatment of inflammatory diseases. Research conducted by a team at the University of California, Los Angeles (UCLA) revealed that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate could be a valuable therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further investigate the efficacy and safety of Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with advanced solid tumors. These findings have paved the way for more advanced clinical trials to explore its potential in a broader range of indications.

In conclusion, Ethyl 2-(6-bromo-4-chloroquinazolin-2-yl)acetate (CAS No. 1260897-33-3) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in the treatment of various diseases.